![molecular formula C21H18N2O5 B2553432 Benzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate CAS No. 2055119-21-4](/img/structure/B2553432.png)
Benzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate
Overview
Description
“Benzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate” is a chemical compound with the CAS Number: 2055119-21-4 . It has a molecular weight of 378.38 . The IUPAC name for this compound is benzyl (2-(benzyloxy)-3-nitrophenyl)carbamate .
Molecular Structure Analysis
The InChI code for “Benzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate” is 1S/C21H18N2O5/c24-21(28-15-17-10-5-2-6-11-17)22-18-12-7-13-19(23(25)26)20(18)27-14-16-8-3-1-4-9-16/h1-13H,14-15H2,(H,22,24) . This code provides a unique representation of the compound’s molecular structure.Scientific Research Applications
- Benzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate can serve as an intermediate in peptide synthesis. N-(Protected α-aminoacyl)benzotriazoles, like this compound, are potent acylating agents. They are commonly used for preparing peptides and their mimetics, which play crucial roles in cell biology and drug development .
- By modifying peptides with nonpeptide structures, researchers can improve their bioavailability and stability, addressing limitations associated with therapeutic peptides .
- Derivatization of biomolecules, including peptides, allows for fine-tuning their properties and selectivity .
- By replacing portions of peptides with nonpeptide structures, they can create peptide derivatives with improved propertiesBenzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate can be a valuable building block in this process .
Peptide Synthesis and Mimetics
Enhancing Peptide Stability and Bioavailability
Biological Function Studies
Selective Ligand Design
Cascade Reactions and Caged Compounds
Safety And Hazards
properties
IUPAC Name |
benzyl N-(3-nitro-2-phenylmethoxyphenyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O5/c24-21(28-15-17-10-5-2-6-11-17)22-18-12-7-13-19(23(25)26)20(18)27-14-16-8-3-1-4-9-16/h1-13H,14-15H2,(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNXUEBWDJTZOKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=CC=C2[N+](=O)[O-])NC(=O)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl N-[2-(benzyloxy)-3-nitrophenyl]carbamate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-butoxy-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide](/img/structure/B2553349.png)
![4-[(2-Amino-1,3-thiazol-5-yl)methyl]benzene-1-sulfonamide](/img/structure/B2553352.png)
![2-(3-(4-methoxyphenyl)-4,6-dioxo-2-(o-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile](/img/structure/B2553359.png)
![N-1,3-benzodioxol-5-yl-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide](/img/structure/B2553363.png)
![7-(2,5-dimethylphenyl)-2-(pyridin-3-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine](/img/structure/B2553364.png)
![Ethyl 3-[(cyclopropylmethyl)amino]propanoate](/img/structure/B2553365.png)
![3-Cyclopropyl-6-[[1-(pyridin-2-ylmethyl)piperidin-4-yl]methoxy]pyridazine](/img/structure/B2553371.png)